Cas no 1207054-90-7 (1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(2-methoxyethyl)urea)

• Product Name: 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(2-methoxyethyl)urea
• CAS No: 1207054-90-7
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 6489621
• PubChem ID: 45497257
• Update Time: 2025-07-23

1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(2-methoxyethyl)urea
• F5831-6839
• 1-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-(2-methoxyethyl)urea
• VU0522229-1
• 1207054-90-7
• AKOS024520500
• 1-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3-(2-methoxyethyl)urea
• 1-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-3-(2-methoxyethyl)urea

• Inchi： 1S/C15H25N3O3/c1-20-10-6-16-15(19)17-11-13-4-7-18(8-5-13)12-14-3-2-9-21-14/h2-3,9,13H,4-8,10-12H2,1H3,(H2,16,17,19)
• InChI Key： OTJOCUVVEVJUDB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1CCC(CNC(NCCOC)=O)CC1

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(2-methoxyethyl)urea

Introduction to 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(2-methoxyethyl)urea (CAS No: 1207054-90-7)

The compound 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(2-methoxyethyl)urea, identified by its CAS number 1207054-90-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The structural motif, incorporating a piperidine ring linked to a furan moiety, suggests unique pharmacophoric properties that may contribute to its biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The presence of both furan and piperidine rings in this compound suggests a dual functionality that could interact with biological targets in multiple ways. This structural complexity often translates into enhanced binding affinity and selectivity, which are critical factors in the development of effective pharmaceuticals.

The urea moiety in the molecular structure is another key feature that warrants detailed examination. Urea-based compounds have been extensively studied for their role as bioisosteres, capable of replacing other functional groups while maintaining or even improving pharmacological properties. In the context of this compound, the urea group may serve as a crucial interaction point with biological targets, influencing both potency and selectivity.

Moreover, the 2-methoxyethyl substituent appended to the urea group introduces an additional layer of complexity. This alkyl ether moiety can influence solubility, metabolic stability, and overall pharmacokinetic profiles. The methoxy group, in particular, is known to enhance lipophilicity while also participating in hydrogen bonding interactions, which can be critical for drug-receptor binding.

Current research trends indicate that multifunctional compounds, such as this one, are becoming increasingly important in addressing complex diseases. The integration of multiple pharmacophoric elements within a single molecular framework allows for the design of drugs with enhanced therapeutic profiles. For instance, the combination of furan, piperidine, and urea functionalities may enable this compound to exhibit dual or even polypharmacological effects, making it a promising candidate for treating multifaceted pathological conditions.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. The piperidine ring, known for its presence in many central nervous system (CNS) drugs, hints at potential interactions with neurotransmitter systems. Meanwhile, the furan moiety has been associated with anti-inflammatory and antioxidant properties in other contexts.

The urea group's ability to form hydrogen bonds with polar residues in protein targets further enhances its potential as a drug scaffold. This interaction mode is particularly relevant for enzymes involved in metabolic pathways or signal transduction processes. Additionally, the presence of the 2-methoxyethyl substituent may modulate how the molecule behaves within biological systems, potentially improving its pharmacokinetic properties by enhancing bioavailability or reducing clearance rates.

Advances in computational chemistry have enabled more efficient screening and optimization of such complex molecules. Molecular modeling techniques can predict binding affinities and identify potential lead compounds for further development. The structural features of this compound make it an attractive candidate for virtual screening against large databases of biological targets, facilitating rapid identification of potential therapeutic applications.

One particularly exciting aspect of this compound is its potential role in developing treatments for neurodegenerative diseases. The interplay between the furan, piperidine, and urea moieties may allow it to interact with multiple pathological pathways associated with conditions like Alzheimer's disease or Parkinson's disease. Early studies have shown that similar heterocyclic compounds can modulate neurotransmitter release or inhibit aberrant protein aggregation—key mechanisms implicated in these disorders.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Such synthetic achievements are crucial for advancing drug discovery pipelines, as they provide access to novel molecular entities for further exploration.

Future research directions may focus on optimizing the pharmacological properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying individual functional groups—such as replacing the 2-methoxyethyl substituent with alternative alkyl ethers—one can fine-tune its biological activity and improve overall efficacy.

The broader implications of this work extend beyond individual compounds to encompass advancements in drug design methodologies. The integration of computational tools with experimental techniques allows researchers to accelerate the discovery process significantly. This synergy between theoretical modeling and wet-lab experimentation is essential for bringing new therapies to patients more quickly than traditional approaches alone would permit.

In conclusion,1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(2-methoxyethyl)urea (CAS No: 1207054-90-7) stands as a promising example of how intricate molecular design can yield compounds with significant therapeutic potential. Its unique structural features—comprising furan, piperidine, and urea moieties—position it as a valuable tool for exploring novel treatment strategies across multiple disease areas. As research continues to uncover its full biological profile,this compound holds great promise for contributing meaningfully to future medical advancements.